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Compound of Interest

Compound Name: Tiopronin

Cat. No.: B1683173 Get Quote

Essential Safety and Handling Guide for
Tiopronin
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tiopronin. The following

procedures are designed to ensure a safe laboratory environment and minimize exposure

risks.

Hazard Identification and Classification
Tiopronin is classified as harmful if swallowed.[1][2][3][4] It is essential to understand its

primary hazards to implement appropriate safety measures.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity - Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed[1][2][3]

Acute aquatic toxicity

(Category 1)
GHS09 (Environment) Warning

H400: Very toxic to

aquatic life

Chronic aquatic

toxicity (Category 1)
GHS09 (Environment) Warning

H410: Very toxic to

aquatic life with long

lasting effects[4]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin, or eye

contact.[5] Engineering controls, such as adequate ventilation, should be the primary means of

exposure control, supplemented by PPE.[3]

Protection Type Specification Rationale

Eye/Face Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US).[5]

Protects against splashes and

dust particles.

Hand Protection Chemical impermeable gloves.

Prevents direct skin contact.

The specific glove material

should be selected based on

the solvent used and

breakthrough time. Due to a

lack of specific testing data,

select gloves resistant to a

broad range of chemicals.[1]

Skin and Body Protection

Protective lab coat. Wear

fire/flame resistant and

impervious clothing.[5]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area.[1] If dust formation is

likely or exposure limits are

exceeded, use a full-face

respirator.[5]

Prevents inhalation of dust or

aerosols.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical for maintaining the integrity of the

compound and ensuring laboratory safety.

Step 1: Receiving and Inspection
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Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number (1953-02-2) match the order specifications.[1]

[3]

Wear appropriate PPE during inspection.

Step 2: Storage

Store the container in a well-ventilated, dry place.

Keep the container tightly closed.

Store at room temperature, between 20°C and 25°C (68°F and 77°F).[6][7]

Keep away from sources of ignition and prevent the build-up of electrostatic charge.[1]

Step 3: Handling and Use

Handle only in areas with appropriate exhaust ventilation, such as a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols.[2][3]

Do not eat, drink, or smoke in the handling area.[1][2][3]

Wash hands thoroughly after handling and before breaks.[1][2][3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]
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Preparation & Handling

Usage & Disposal

Receive Shipment

Inspect Container

Store Appropriately
(20-25°C, Ventilated)

Prepare in Ventilated Area
(e.g., Fume Hood)

Weigh with PPE

Use in Experiment

Decontaminate Surfaces
& Equipment

Dispose of Waste
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Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact

Rinse Mouth

Do NOT Induce Vomiting

Call Poison Center

Move to Fresh Air

Give Oxygen if Needed

Seek Medical Attention

Remove Contaminated Clothing

Wash with Soap & Water

Flush with Water (15 min)

Remove Contacts

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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